
Technical Guide: Molecular Weight of
Thulium(III) 2,4-pentanedionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thulium 2,4-pentanedionate

Cat. No.: B15493438 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a definitive calculation and detailed breakdown of the molecular

weight for Thulium(III) 2,4-pentanedionate. The document outlines the precise chemical

formula, the standard atomic weights of its constituent elements as recognized by the

International Union of Pure and Applied Chemistry (IUPAC), and a step-by-step methodology

for the molecular weight determination. All quantitative data is presented in a structured tabular

format for clarity and ease of reference. Furthermore, a logical diagram of the molecular

composition is provided using the DOT language to visually articulate the contribution of each

element to the final molecular weight.

Introduction
Thulium(III) 2,4-pentanedionate, also known as Thulium(III) acetylacetonate, is an

organometallic coordination complex. It consists of a central thulium ion in the +3 oxidation

state coordinated to three 2,4-pentanedionate ligands. This compound is a source of thulium

that is soluble in organic solvents and is utilized in various applications, including as a

precursor for material synthesis and in catalysis. An accurate understanding of its molecular

weight is fundamental for stoichiometric calculations in chemical reactions, quantitative

analysis, and material characterization.
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Chemical Structure and Formula
The chemical structure of Thulium(III) 2,4-pentanedionate involves a central Thulium (Tm) atom

bonded to three bidentate acetylacetonate (acac) ligands. The chemical formula for the

anhydrous compound is Tm(C₅H₇O₂)₃[1]. This formula is derived from the composition of one

thulium atom and three 2,4-pentanedionate (C₅H₇O₂) ligands.

Quantitative Data Summary
The calculation of the molecular weight is based on the standard atomic weights of the

constituent elements. The following tables provide a comprehensive summary of the atomic

and molecular weight data.

Table 1: Standard Atomic Weights of Constituent
Elements

Element Symbol Atomic Number
Standard Atomic
Weight ( g/mol )

Thulium Tm 69 168.934219

Carbon C 6 12.011

Hydrogen H 1 1.008

Oxygen O 8 15.999

Note: Atomic weights for Carbon, Hydrogen, and Oxygen are conventional values for terrestrial

materials. Thulium is monoisotopic, so its atomic weight is a precise value[1].

Table 2: Molecular Weight Calculation for Thulium(III)
2,4-pentanedionate
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Constituent
Chemical
Formula

Number of
Atoms/Ligand
s

Atomic/Ligand
Weight ( g/mol
)

Total Weight
Contribution (
g/mol )

Thulium Tm 1 168.934219 168.934219

2,4-

pentanedionate

Ligand

C₅H₇O₂ 3 99.117 297.351

Total Molecular

Weight
Tm(C₅H₇O₂)₃ 466.285219

The calculated molecular weight is approximately 466.29 g/mol . This value is consistent with

commercially available data for this compound, which is often cited as 466.27 g/mol [1].

Experimental Protocols: Molecular Weight
Calculation Methodology
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The protocol for calculating the molecular weight of Thulium(III) 2,4-

pentanedionate is as follows:

Identify the Chemical Formula: The correct chemical formula for the anhydrous compound is

established as Tm(C₅H₇O₂)₃.

Determine the Atomic Composition:

Thulium (Tm): 1 atom

Carbon (C): 5 atoms per ligand × 3 ligands = 15 atoms

Hydrogen (H): 7 atoms per ligand × 3 ligands = 21 atoms

Oxygen (O): 2 atoms per ligand × 3 ligands = 6 atoms

Obtain Standard Atomic Weights: The standard atomic weights for each element are sourced

from IUPAC data.
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Ar(Tm) = 168.934219 g/mol

Ar(C) = 12.011 g/mol

Ar(H) = 1.008 g/mol

Ar(O) = 15.999 g/mol

Calculate the Total Mass for Each Element:

Mass from Tm = 1 × 168.934219 = 168.934219 g/mol

Mass from C = 15 × 12.011 = 180.165 g/mol

Mass from H = 21 × 1.008 = 21.168 g/mol

Mass from O = 6 × 15.999 = 95.994 g/mol

Sum the Masses: The molecular weight (MW) is the sum of the total masses of each

element.

MW = 168.934219 + 180.165 + 21.168 + 95.994 = 466.261219 g/mol

Note on Discrepancies: The slight variation between this calculated value and the one in Table

2 arises from rounding the ligand's molecular weight in the table for presentation. The sum-of-

elements method is more precise.

Visualization of Molecular Composition
The following diagram, generated using the DOT language, illustrates the hierarchical

composition of Thulium(III) 2,4-pentanedionate and the contribution of each element to its total

molecular weight.
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Thulium(III) 2,4-pentanedionate
Tm(C₅H₇O₂)₃

MW = 466.29 g/mol

Thulium (Tm)
1 atom

168.93 g/mol

contains

3 x 2,4-pentanedionate
C₅H₇O₂

297.35 g/mol

contains

Carbon (C)
15 atoms

180.17 g/mol

composed of

Hydrogen (H)
21 atoms

21.17 g/mol

composed of

Oxygen (O)
6 atoms

95.99 g/mol

composed of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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